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Compound of Interest

Compound Name: 4-Ethyloctanal

Cat. No.: B3054142 Get Quote

Authored for researchers, scientists, and drug development professionals, this in-depth

technical guide provides a comprehensive overview of 4-Ethyloctanal, a significant molecule

in chemical communication and organic synthesis. This document details its chemical and

physical properties, provides established experimental protocols for its synthesis and analysis,

and explores its biological role as a primer pheromone.

Core Chemical and Physical Properties
4-Ethyloctanal is a branched-chain aldehyde with a distinct floral-like odor.[1] It is a volatile

organic compound with applications in the fragrance and flavor industries.[2] The following

table summarizes its key quantitative data.
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Property Value Source(s)

CAS Number 58475-04-0 [1]

Molecular Formula C₁₀H₂₀O [1]

Molecular Weight 156.26 g/mol [1]

Boiling Point
201.00 to 203.00 °C @ 760.00

mmHg
[1]

Density 0.834 - 0.842 g/cm³ (at 20°C) [1]

Refractive Index 1.427 - 1.434 (at 20°C) [1]

Solubility

Insoluble in water; soluble in

ethanol and many non-polar

solvents.

[1]

Experimental Protocols
This section provides detailed methodologies for the synthesis and analysis of 4-Ethyloctanal,
compiled from established chemical literature.

Synthesis of 4-Ethyloctanal via Dehydrogenation of 4-
Ethyloctanol
The most common and industrially viable method for synthesizing 4-Ethyloctanal is the

catalytic dehydrogenation of its corresponding alcohol, 4-ethyloctanol.[2] This process involves

the conversion of the hydroxyl group to a carbonyl group.

Materials and Equipment:

4-Ethyloctanol

Transition metal catalyst (e.g., Platinum on carbon (Pt/C), Copper/Zinc oxide (Cu/ZnO), or

Molybdenum nitride (Mo₂N))[2]

High-temperature reactor with a fixed-bed or slurry setup
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Inert gas supply (Nitrogen or Argon)[2]

Condenser and collection flask

Gas chromatograph-mass spectrometer (GC-MS) for reaction monitoring and product

analysis

Procedure:

Catalyst Preparation: Prepare the catalyst bed in the reactor according to the manufacturer's

instructions. For a slurry reactor, suspend the catalyst in a high-boiling inert solvent.

Reaction Setup: Introduce 4-ethyloctanol into the reactor.

Inert Atmosphere: Purge the reactor with an inert gas, such as nitrogen or argon, to remove

any oxygen.[2]

Heating: Heat the reactor to the target temperature, typically between 150-200°C.[2]

Reaction: Pass the 4-ethyloctanol over the heated catalyst bed or stir the slurry. The

dehydrogenation reaction will produce 4-Ethyloctanal and hydrogen gas.

Product Collection: The volatile 4-Ethyloctanal product is carried out of the reactor with the

gas stream, condensed, and collected in a cooled flask.

Monitoring and Analysis: Monitor the reaction progress by taking aliquots from the collection

flask and analyzing them by GC-MS.

Purification: The collected product can be further purified by distillation to remove any

unreacted starting material or byproducts. Typical yields for this reaction are in the range of

75-85%, with selectivities exceeding 90%.[2]

Analytical Characterization by Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification, quantification, and purity assessment of 4-
Ethyloctanal.
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Instrumentation and Parameters:

Gas Chromatograph: Agilent 8890 GC (or equivalent)

Mass Spectrometer: Agilent 7250 GC/Q-TOF (or equivalent)[3]

Column: Agilent DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent polar

capillary column)[3]

Inlet: Splitless injection mode[3]

Inlet Temperature: Programmed from 65°C to 280°C[3]

Oven Temperature Program: Initial temperature of 45°C for 2 minutes, then ramp at

12°C/min to 325°C and hold for 11 minutes.[3]

Carrier Gas: Helium at a constant flow of 1 mL/min.[3]

MS Source Temperature: 200°C[3]

Ionization Mode: Electron Ionization (EI) at 70 eV[3]

Mass Range: 50 to 1000 m/z[3]

Sample Preparation:

Dilute the 4-Ethyloctanal sample in a suitable solvent (e.g., hexane or dichloromethane).

For quantitative analysis, add a known amount of an internal standard.

Inject a 1 µL aliquot into the GC-MS system.[3]

Data Analysis:

Identify the 4-Ethyloctanal peak based on its retention time and the fragmentation pattern in

the mass spectrum.

Quantify the amount of 4-Ethyloctanal by comparing the peak area to that of the internal

standard.
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Biological Significance: Pheromonal Activity
4-Ethyloctanal plays a crucial role in the chemical communication of goats, acting as a primer

pheromone.[4] It is a key component of the "male effect," where the presence of a male

induces out-of-season ovulation in anestrous females.[5]

Signaling Pathway of 4-Ethyloctanal in the Female Goat
The mechanism of action involves the stimulation of the gonadotropin-releasing hormone

(GnRH) pulse generator in the female's brain.[4][5] This leads to a cascade of hormonal events

culminating in ovulation.
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Caption: Pheromonal signaling pathway of 4-Ethyloctanal in the female goat.

The process begins with the detection of 4-Ethyloctanal by the vomeronasal organ. This

sensory input is relayed through the accessory olfactory bulb to the medial amygdala.[6] The

signal then reaches the arcuate nucleus of the hypothalamus, where it stimulates kisspeptin

neurons.[5][7] These neurons, in turn, activate the GnRH pulse generator, leading to the

pulsatile release of GnRH.[4][5] This pulsatile GnRH stimulation of the anterior pituitary gland

triggers the release of luteinizing hormone (LH) in a pulsatile manner. The LH pulses then act

on the ovaries to induce ovulation.[5]

Interestingly, 4-Ethyloctanal can be oxidized to 4-ethyloctanoic acid, which functions as a

releaser pheromone, attracting females to the male. This dual-functionality highlights the

complexity of chemical signaling in mammals.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for the synthesis, purification,

and analysis of 4-Ethyloctanal.
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Caption: General experimental workflow for 4-Ethyloctanal.

This guide provides a foundational understanding of 4-Ethyloctanal for researchers. The

detailed protocols and pathway diagrams serve as a starting point for further investigation and

application of this multifaceted compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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